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Compound of Interest

Compound Name: N-(3-Bromopropyl)phthalimide

Cat. No.: B167275

An In-depth Technical Guide to N-(3-Bromopropyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Bromopropyl)phthalimide is a vital reagent in organic synthesis, serving as a key
building block for the introduction of a protected primary amine functionality. Its bifunctional
nature, possessing both a reactive bromide and a stable phthalimide group, makes it an
invaluable tool in the development of novel compounds, particularly in the fields of medicinal
chemistry and materials science. This guide provides a comprehensive overview of the
chemical and physical properties of N-(3-Bromopropyl)phthalimide, detailed experimental
protocols for its synthesis and purification, and an exploration of its applications, with a focus
on its role in the synthesis of modulators for signaling pathways relevant to drug development.

Core Properties and Identification

N-(3-Bromopropyl)phthalimide is a white to light beige crystalline solid.[1][2][3] Its unique
structure allows it to act as a versatile intermediate in a variety of chemical reactions.

Chemical and Physical Properties

The fundamental properties of N-(3-Bromopropyl)phthalimide are summarized in the table
below, providing a quick reference for laboratory use.
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Property Value Citations

CAS Number 5460-29-7 [4][516117118]

Molecular Formula C11H10BrNO:2 [11[415]

Molecular Weight 268.11 g/mol [5][6]
White to light beige crystalline

Appearance [1][°]
powder or crystals

Melting Point 70-76 °C (lit.) [4][51[6]19][10]

Boiling Point 361.4 °C at 760 mmHg [4119]

Density 1.578 g/cm3 [419]
Sparingly soluble in water (<1

Solubility g/L); Soluble in polar solvents [L][2][9][10]
like ethanol and DMSO.

Flash Point 172.4 °C [419]

Refractive Index 1.615 [4]
VKJICJIYNVIYVQR-

InChl Key [51[6]
UHFFFAOYSA-N
C1=CC=C2C(=C1)C(=O)N(C2

SMILES [5][6]

=0)CCCBr

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the structure and purity of N-(3-

Bromopropyl)phthalimide.
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Spectroscopy Data Reference Citations
1H NMR 400 MHz in DMSO-d6 [1][5][11]
3C NMR in CDCls [11[5][11]
IR KBr disc, nujol mull [1][11]
Mass Spec Available [1]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and purification of N-
(3-Bromopropyl)phthalimide.

Synthesis of N-(3-Bromopropyl)phthalimide

This protocol describes a common method for synthesizing N-(3-Bromopropyl)phthalimide
from potassium phthalimide and 1,3-dibromopropane.[4][6][9]

Materials:

Potassium phthalimide

1,3-Dibromopropane

Dimethylformamide (DMF) or Dimethylacetamide

Ethanol

Deionized water
Procedure:

 In a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, combine
potassium phthalimide (1 equivalent) and DMF (or dimethylacetamide) to form a slurry.[4][9]

e Add an excess of 1,3-dibromopropane (3-4 equivalents) to the mixture.[4][9]
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» Heat the reaction mixture to 70-120 °C and stir for 2-4 hours.[4][9] The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

e Pour the reaction mixture into a beaker containing a large volume of ice water to precipitate
the crude product.[4][9]

e Collect the resulting solid by vacuum filtration and wash thoroughly with water to remove any
remaining DMF and inorganic salts.

e The crude N-(3-Bromopropyl)phthalimide can then be dried before purification.

Synthesis

Start Materials:
Potassium Phthalimide
1,3-Dibromopropane
DMF

Recrystallization:
Dissolve in hot ethanol
Cool to crystallize

Reaction:
Heat to 70-120°C
Stir for 2-4h

Final Filtration:
Collect pure crystals

Filtration: Crude Product

Collect crude product

Precipitation:
Pour into ice water

W) | Pure N-(3-Bromopropyl)phthalimide @

Click to download full resolution via product page

General workflow for the synthesis and purification of N-(3-Bromopropyl)phthalimide.

Purification Protocol

Recrystallization is a standard method for purifying the crude product.
Procedure:
e Dissolve the crude N-(3-Bromopropyl)phthalimide in a minimal amount of hot ethanol.[4]

o If the solution is colored, a small amount of activated charcoal can be added, and the
solution boiled for a few minutes before hot filtration to remove the charcoal.

 Filter the hot solution to remove any insoluble impurities.
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 Allow the filtrate to cool slowly to room temperature, and then place it in an ice bath to
maximize crystal formation.

o Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol,
and dry under vacuum.

Applications in Research and Drug Development

N-(3-Bromopropyl)phthalimide is a versatile reagent primarily used as a masked form of 3-
aminopropyl bromide. This allows for the nucleophilic substitution of the bromide followed by

deprotection of the phthalimide to reveal a primary amine. This strategy is widely employed in
the synthesis of various biologically active molecules.[3]

Key application areas include:

e Pharmaceutical Intermediates: It is a precursor for synthesizing a wide range of amino-
functionalized compounds and active pharmaceutical ingredients (APISs).[3][9]

» Organic Synthesis Building Block: It serves as a reliable building block for introducing a
protected aminopropy! group in the synthesis of complex organic molecules.[3]

e Fine Chemical Manufacturing: It is used in the preparation of specialty chemicals, dyes, and
materials.[3]

e Agrochemicals: It is a precursor in the synthesis of certain agrochemicals and has been
noted for its use as a fungicide.[1]

N-(3-Bromopropyl)phthalimide

Precursor for Precursor for /Precursor for \Starting material for tarting material for Stamng material for

/ Drug Developmen \imlcal Synthesis
Antitumor Compounds Antimicrobial Agents
AOCI Wik (e.g., Hederagenin derivatives) (e.g., Phthalimide analogs)

Flavonoid Derivatives Agrochemicals Fine Chemicals & Materials
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Logical relationships of N-(3-Bromopropyl)phthalimide in various applications.

Role in Modulating Signaling Pathways: The Case of
ABCC1

A significant application of N-(3-Bromopropyl)phthalimide in drug development is in the
synthesis of molecules that modulate the activity of ATP-binding cassette (ABC) transporters,
such as ABCC1 (also known as Multidrug Resistance Protein 1, MRP1).[8][9]

ABCC1 is a membrane protein that functions as an ATP-dependent efflux pump.[8] In cancer
cells, the overexpression of ABCC1 is a major mechanism of multidrug resistance (MDR). It
actively transports a wide range of chemotherapeutic drugs out of the cell, reducing their
intracellular concentration and thus their efficacy.[8][12]

N-(3-Bromopropyl)phthalimide is used to synthesize flavonoid derivatives and other small
molecules that can act as ABCC1 modulators.[9] These modulators can either inhibit the
pumping action of ABCCL1 or, in some strategies, activate the efflux of specific cellular
components like glutathione to induce cellular stress, thereby resensitizing cancer cells to
chemotherapy.[12]
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ABCC1-mediated multidrug resistance pathway and point of intervention.

Safety and Handling

While not classified as a hazardous substance, N-(3-Bromopropyl)phthalimide should be

handled with standard laboratory precautions.[13][14]

» Handling: Avoid creating dust and inhalation.[10] Avoid contact with skin, eyes, and clothing.

[14] Use in a well-ventilated area.[10]

e Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat. A dust

mask is recommended if handling large quantities.[5][15]
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» Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[3][10]

« Incompatibilities: Incompatible with strong oxidizing agents and strong bases.[10]

Conclusion

N-(3-Bromopropyl)phthalimide (CAS: 5460-29-7) is a cornerstone reagent for chemists and
pharmacologists. Its straightforward synthesis and purification, combined with its utility in
introducing a protected primary amine, make it an essential tool. Its role in the creation of
modulators for critical biological targets, such as the ABCCL1 transporter, highlights its
importance in the ongoing effort to combat diseases like cancer by overcoming multidrug
resistance. This guide serves as a foundational resource for professionals utilizing this versatile
compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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